Cas no 898777-53-2 (ETHYL 6-(3-NITROPHENYL)-6-OXOHEXANOATE)

• Product Name: ETHYL 6-(3-NITROPHENYL)-6-OXOHEXANOATE
• CAS No: 898777-53-2
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• MDL: MFCD02261331
• CID: 877839
• PubChem ID: 24727504
• Update Time: 2025-05-25

ETHYL 6-(3-NITROPHENYL)-6-OXOHEXANOATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 6-(3-NITROPHENYL)-6-OXOHEXANOATE
• 898777-53-2
• ETHYL6-(3-NITROPHENYL)-6-OXOHEXANOATE
• MFCD02261331
• DTXSID90645722
• AKOS016023017

• MDL： MFCD02261331
• Inchi： 1S/C14H17NO5/c1-2-20-14(17)9-4-3-8-13(16)11-6-5-7-12(10-11)15(18)19/h5-7,10H,2-4,8-9H2,1H3
• InChI Key： MYQIJNVIWXBQEP-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCC(C1C=CC=C(C=1)[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 279.11100
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.2Ų

Experimental Properties

• PSA: 89.19000
• LogP: 3.42420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ETHYL 6-(3-NITROPHENYL)-6-OXOHEXANOATE

ETHYL 6-(3-NITROPHENYL)-6-OXOHEXANOATE (CAS No. 898777-53-2): A Comprehensive Overview

ETHYL 6-(3-NITROPHENYL)-6-OXOHEXANOATE, identified by its Chemical Abstracts Service number CAS No. 898777-53-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a nitrophenyl substituent and an ester functional group, has garnered attention due to its potential applications in synthetic chemistry and drug development. The structural uniqueness of this molecule makes it a valuable candidate for further exploration in various scientific domains.

The chemical structure of ETHYL 6-(3-NITROPHENYL)-6-OXOHEXANOATE consists of a hexanoic acid backbone modified with an ethyl ester at one end and a nitro-substituted phenyl ring at the other. This configuration imparts distinct reactivity and interaction properties, making it a versatile intermediate in organic synthesis. The presence of the nitrophenyl group, in particular, suggests potential applications in medicinal chemistry due to its ability to participate in various electronic and steric interactions.

In recent years, there has been growing interest in the development of novel compounds with nitroaromatic structures for their pharmacological properties. Research has demonstrated that nitrophenyl compounds can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and even anticancer effects. The specific arrangement of atoms in ETHYL 6-(3-NITROPHENYL)-6-OXOHEXANOATE may contribute to its potential as a precursor for designing new therapeutic agents.

The synthesis of ETHYL 6-(3-NITROPHENYL)-6-OXOHEXANOATE involves multi-step organic reactions, typically starting from readily available precursors such as nitrobenzene derivatives and hexanoic acid esters. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic routes highlight the compound's feasibility for large-scale production if required for industrial applications.

One of the most compelling aspects of ETHYL 6-(3-NITROPHENYL)-6-OXOHEXANOATE is its potential role in drug discovery. The nitrophenyl moiety can serve as a pharmacophore, interacting with biological targets to elicit desired effects. For instance, studies have shown that nitroaromatic compounds can modulate enzyme activity and receptor binding, making them promising candidates for developing new drugs. The structural flexibility of this compound allows chemists to modify its properties by introducing additional functional groups or altering the substitution pattern on the phenyl ring.

Recent advancements in computational chemistry have further enhanced the understanding of ETHYL 6-(3-NITROPHENYL)-6-OXOHEXANOATE's behavior. Molecular modeling techniques have been used to predict how this compound might interact with biological targets at the molecular level. These simulations provide valuable insights into its potential pharmacological activity and help guide the design of more effective derivatives. Such computational approaches are becoming increasingly integral to modern drug discovery processes.

The compound's stability under various conditions is another critical factor to consider. ETHYL 6-(3-NITROPHENYL)-6-OXOHEXANOATE has been found to exhibit good stability under standard storage conditions but may degrade under extreme temperatures or acidic environments. Proper handling and storage protocols are essential to maintain its integrity for experimental use. Researchers have also explored methods to enhance its stability through encapsulation or derivatization strategies.

In conclusion, ETHYL 6-(3-NITROPHENYL)-6-OXOHEXANOATE (CAS No. 898777-53-2) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, combining a nitrophenyl group with an ester functionality, makes it a valuable intermediate for synthesizing novel molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.